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Compound of Interest

Compound Name: N-Methyl-o-toluidine

Cat. No.: B147340 Get Quote

This guide provides a comprehensive overview of the safety information for N-Methyl-o-
toluidine (CAS No. 611-21-2), intended for researchers, scientists, and professionals in drug

development. The following sections detail the compound's properties, hazards, and safety

precautions based on available Safety Data Sheets (SDS).

Chemical Identification
Identifier Value

Chemical Name N-Methyl-o-toluidine

Synonyms
N,2-dimethylaniline, 2-(Methylamino)toluene, N-

Methyl-2-methylaniline[1][2]

CAS Number 611-21-2[1]

EC Number 210-260-9[1]

Molecular Formula C8H11N[1]

Molecular Weight 121.18 g/mol [1]
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Property Value

Appearance
Clear, colorless to light-yellow or green liquid[1]

[2][3]

Odor Aromatic, amine-like[4]

Melting Point -10.08 °C (estimate)[1]

Boiling Point 177 - 204 °C at 987 hPa[1]

Flash Point 79.4 °C (174.9 °F) - closed cup[1]

Density 0.981 g/cm³ at 25 °C[1]

Vapor Pressure 0.225 mmHg at 25°C[3]

Water Solubility Practically insoluble[3]

Toxicological Information
The toxicological properties of N-Methyl-o-toluidine have not been thoroughly investigated.[1]

However, available data indicates significant potential health effects.

Effect Description

Acute Toxicity
Toxic if swallowed, in contact with skin, or if

inhaled.[2][5]

Specific Target Organ Toxicity (Single Exposure) May cause damage to organs.[1][2][5]

Specific Target Organ Toxicity (Repeated

Exposure)

May cause damage to organs through

prolonged or repeated exposure.[1][2][5]

Health Effects

May cause respiratory tract irritation upon

inhalation.[6] It can be absorbed through the

skin, causing irritation.[6] It may also cause eye

irritation.[6]

Hazard Identification and Classification
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N-Methyl-o-toluidine is classified as a hazardous substance. The GHS classifications and

corresponding hazard statements are summarized below.

Classification Code Description

Acute Toxicity, Oral Category 3 H301: Toxic if swallowed.[5]

Acute Toxicity, Dermal Category 3
H311: Toxic in contact with

skin.[5]

Acute Toxicity, Inhalation Category 3 H331: Toxic if inhaled.[5]

Specific Target Organ Toxicity,

Repeated Exposure
Category 2

H373: May cause damage to

organs through prolonged or

repeated exposure.[5]

Hazardous to the Aquatic

Environment, Long-term

Hazard

Category 3
H412: Harmful to aquatic life

with long lasting effects.[5]

Flammable Liquids Category 4 H227: Combustible liquid.[1][5]

Signal Word: Danger[1][2]

Hazard Pictograms:

Skull and crossbones (GHS06)

Health hazard (GHS08)

Experimental Protocols
Detailed experimental protocols for the toxicological and physical-chemical property testing are

not provided in the summarized Safety Data Sheets. These studies are typically conducted

according to standardized guidelines, such as those from the OECD (Organisation for

Economic Co-operation and Development), but specific methodologies for N-Methyl-o-
toluidine are not available in the provided search results.

Safety and Handling Workflows

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.benchchem.com/product/b147340?utm_src=pdf-body
https://www.tcichemicals.com/IN/en/p/M0445
https://www.tcichemicals.com/IN/en/p/M0445
https://www.tcichemicals.com/IN/en/p/M0445
https://www.tcichemicals.com/IN/en/p/M0445
https://www.tcichemicals.com/IN/en/p/M0445
https://www.chemicalbook.com/msds/n-methyl-o-toluidine.htm
https://www.tcichemicals.com/IN/en/p/M0445
https://www.chemicalbook.com/msds/n-methyl-o-toluidine.htm
https://www.tcichemicals.com/CA/en/p/M0445
https://www.benchchem.com/product/b147340?utm_src=pdf-body
https://www.benchchem.com/product/b147340?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147340?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following diagrams illustrate the recommended workflows for handling N-Methyl-o-
toluidine safely.

Hazard Identification
Prevention

Response

Storage & Disposal
H301: Toxic if swallowed

P260: Do not breathe dust/fume/gas/mist/vapours/spray.

P270: Do not eat, drink or smoke when using this product.

P280: Wear protective gloves/protective clothing/
eye protection/face protection.

P301+P310: IF SWALLOWED: Immediately call a POISON CENTER or doctor/physician.

H311: Toxic in contact with skin

P302+P352+P312: IF ON SKIN: Wash with plenty of water. Call a POISON CENTER/doctor if you feel unwell.

H331: Toxic if inhaled

P304+P340+P311: IF INHALED: Remove person to fresh air and keep comfortable for breathing. Call a POISON CENTER/doctor.

H373: May cause damage to organs
through prolonged or repeated exposure

H412: Harmful to aquatic life
with long lasting effects P273: Avoid release to the environment.

H227: Combustible liquid
P210: Keep away from heat/sparks/open flames/hot surfaces.

P403+P233: Store in a well-ventilated place. Keep container tightly closed.

P405: Store locked up.

P501: Dispose of contents/container to an approved waste disposal plant.

Click to download full resolution via product page
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Caption: GHS Hazard Communication Workflow for N-Methyl-o-toluidine.

Exposure Route

First Aid Action

Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

Move person to fresh air.
If not breathing, give artificial respiration.

Wash off with soap and plenty of water.
Take victim immediately to hospital. Flush eyes with water as a precaution. Do NOT induce vomiting.

Rinse mouth with water.

Consult a Physician / 
Show Safety Data Sheet

Click to download full resolution via product page

Caption: First Aid Procedures for N-Methyl-o-toluidine Exposure.
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Fire Involving N-Methyl-o-toluidine

Suitable Extinguishing Media

Water Spray

Use

Alcohol-Resistant Foam

Use

Dry Chemical

Use

Carbon Dioxide

Use

Required Personal Protective Equipment

Wear self-contained breathing apparatus (SCBA)
for firefighting if necessary.

Click to download full resolution via product page

Caption: Firefighting Workflow for N-Methyl-o-toluidine.
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Personnel Actions

Containment & Cleanup

Disposal

Accidental Release

Wear respiratory protection and
other appropriate PPE.

Evacuate personnel to safe areas.

Ensure adequate ventilation.

Prevent further leakage or spillage if safe to do so.

Do not let product enter drains.
Discharge into the environment must be avoided.

Soak up with inert absorbent material.

Keep in suitable, closed containers for disposal.

Dispose of as hazardous waste according to
federal, state, and local environmental regulations.

Click to download full resolution via product page

Caption: Accidental Release Measures for N-Methyl-o-toluidine.
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Handling, Storage, and Transportation
Handling:

Avoid contact with skin and eyes.[1]

Avoid inhalation of vapor or mist.[1]

Keep away from sources of ignition - No smoking.[1]

Use only outdoors or in a well-ventilated area.[2][5]

Do not eat, drink or smoke when using this product.[2][5]

Wash hands thoroughly after handling.[1]

Wear suitable protective clothing, gloves, and eye/face protection.[3]

Storage:

Keep container tightly closed in a dry and well-ventilated place.[1][5]

Store in a cool place, locked up.[1][2]

Containers that have been opened must be carefully resealed and kept upright to prevent

leakage.[1]

The product is air and light sensitive; store under an inert gas.[1][2]

Transportation:
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Regulation UN Number
Proper
Shipping
Name

Hazard Class Packing Group

ADR/RID 2810

TOXIC LIQUID,
ORGANIC,
N.O.S. (N-
Methyl-o-
toluidine)

6.1 III

IMDG 2810

TOXIC LIQUID,

ORGANIC,

N.O.S. (N-

Methyl-o-

toluidine)

6.1 III

| IATA | 2810 | Toxic liquid, organic, n.o.s. (N-Methyl-o-toluidine) | 6.1 | III |

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b147340#n-methyl-o-toluidine-safety-data-sheet-sds-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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